Cas no 668972-82-5 (ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate)

• Product Name: ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate
• CAS No: 668972-82-5
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 1713354
• PubChem ID: 60095088
• Update Time: 2025-05-19

ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylic acid, 5-(2-methoxyphenyl)-, ethyl ester
• ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate
• SCHEMBL6833158
• 668972-82-5
• starbld0033437
• AKOS026713862
• F1967-2786
• ethyl 5-(2-methoxyphenyl)-1,3-oxazole-2-carboxylate

• Inchi： 1S/C13H13NO4/c1-3-17-13(15)12-14-8-11(18-12)9-6-4-5-7-10(9)16-2/h4-8H,3H2,1-2H3
• InChI Key： VKMGGBDPHSYQEV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC=C1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 247.08449
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.56

Additional information on ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate

Professional Introduction to Ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate (CAS No. 668972-82-5)

Ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate (CAS No. 668972-82-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its oxazole core structure and methoxyphenyl substituent, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate consists of an oxazole ring linked to a carboxylate ester group, with a 2-methoxyphenyl group attached to the fifth position of the oxazole ring. This particular arrangement of functional groups imparts unique chemical and biological characteristics to the molecule, which are being extensively studied for their potential therapeutic applications.

In recent years, there has been a growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles are heterocyclic compounds that have shown efficacy in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The presence of the methoxyphenyl group in ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate further enhances its pharmacological profile by contributing to its lipophilicity and metabolic stability.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. The synthesis and characterization of ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate have been part of several innovative studies aimed at identifying novel lead compounds for drug discovery. These studies have leveraged advanced synthetic methodologies to optimize the compound's yield and purity, ensuring that it meets the stringent requirements for preclinical and clinical investigations.

The biological activity of ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate has been a focal point in recent scientific literature. Preliminary studies have suggested that this compound exhibits inhibitory effects on certain enzymes and receptors involved in pathological processes. For instance, its interaction with specific kinases and transcription factors has been explored as a potential therapeutic strategy for treating chronic inflammatory diseases and cancer. These findings underscore the compound's potential as a pharmacological agent.

The chemical properties of ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate also make it an attractive candidate for further chemical modifications. Researchers have been investigating various derivatives of this compound to enhance its bioavailability, target specificity, and overall efficacy. Techniques such as computational modeling and high-throughput screening have been employed to identify optimal modifications that could improve the compound's pharmacokinetic profile.

In addition to its pharmaceutical applications, ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate has shown promise in industrial applications as well. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex organic molecules. This versatility has attracted interest from chemical manufacturers who are exploring ways to incorporate this compound into their production processes.

The synthesis of ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been utilized to achieve these objectives. These methods not only improve the efficiency of the synthesis but also minimize waste production, aligning with modern green chemistry principles.

The safety and handling of ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate are critical considerations in both laboratory and industrial settings. While this compound is not classified as a hazardous substance under current regulations, appropriate safety measures must be taken to prevent exposure during handling and storage. Personal protective equipment (PPE), such as gloves and lab coats, should be worn at all times when working with this material.

The future prospects for ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate are bright, with ongoing research expected to yield new insights into its potential applications. As our understanding of its biological activities grows, so too will its relevance in the development of novel therapeutics. Collaborative efforts between academic institutions, pharmaceutical companies, and industrial partners will be essential in realizing these advancements.

In conclusion, Ethyl 5-(2-methoxyphenyl)oxazole-2-carboxylate (CAS No. 668972-82-5) is a multifaceted compound with significant potential in both pharmaceutical and industrial contexts. Its unique structural features, combined with its promising biological activities, make it a valuable subject for further research and development. As scientific exploration continues to uncover new possibilities for this compound, its role in advancing medical science is likely to expand considerably.